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Compound of Interest

Compound Name: Acetone-13C3

CAS No.: 93628-01-4

Cat. No.: B057817 Get Quote

Executive Summary
Acetone-13C3 (Propanone-1,2,3-13C3) is a high-value stable isotope solvent and metabolic

tracer used critically in Nuclear Magnetic Resonance (NMR) spectroscopy and Metabolic Flux

Analysis (MFA). While it shares the fundamental physicochemical hazards of natural

abundance acetone (Acetone-12C), its application in trace-level analysis demands a far more

rigorous handling protocol to preserve isotopic purity and prevent spectral contamination.

This guide synthesizes standard Safety Data Sheet (SDS) parameters with advanced

laboratory protocols, providing a self-validating framework for safe and effective utilization.

Part 1: Physicochemical & Isotopic Profile
Understanding the physical shift between natural acetone and its carbon-13 isotopologue is

critical for calibration in mass spectrometry and NMR.

Table 1: Comparative Physicochemical Data
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Property
Acetone (Natural
Abundance)

Acetone-13C3
(Labeled)

Critical Note

CAS Number 67-64-1 93628-01-4
Use specific CAS for

inventory tracking.[1]

Molecular Weight 58.08 g/mol 61.06 g/mol

+3 Da mass shift

essential for MS

internal standards.

Boiling Point 56 °C 56 °C

Volatility requires

rapid transfer to

prevent evaporative

loss.

Flash Point -17 °C (Closed Cup) -17 °C
High Flammability

Risk.

Density (25°C) 0.791 g/mL 0.832 g/mL

Higher density affects

volumetric pipetting

accuracy.

Isotopic Purity 1.1% 13C (Natural) ≥ 99 atom % 13C

Contamination with

12C ruins quantitative

NMR.

Sources: Sigma-Aldrich SDS [1], Cambridge Isotope Laboratories [2]

Part 2: Risk Assessment & Safety Framework
The safety profile of Acetone-13C3 is governed by its high flammability and potential for ocular

irritation.[2] However, the economic risk of isotopic dilution is a unique hazard in research

contexts.

Hazard Identification (GHS Classification)
H225: Highly flammable liquid and vapor.[2][3]

H319: Causes serious eye irritation.[2][3][4]
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H336: May cause drowsiness or dizziness.[2][3][4]

Critical Handling Logic (The "Why" Behind the Protocol)
Flash Point (-17°C): Acetone-13C3 can form explosive vapor mixtures even in cold rooms.

Rule: All transfers must occur within a certified fume hood or inert glovebox. Static discharge

protection (grounding) is mandatory during transfer.

Hygroscopicity: While not chemically hazardous, water absorption is a "data hazard." Water

protons exchange with acetone, creating HDO peaks in NMR that obscure signals. Rule:

Store over molecular sieves (3Å or 4Å) if the septum has been pierced.

Part 3: Advanced Handling Protocols
Protocol A: Anhydrous Transfer for NMR Spectroscopy
Objective: Transfer Acetone-13C3 from a sealed ampoule/septum vial to an NMR tube without

introducing atmospheric moisture or isotopic contamination.

Materials:

Acetone-13C3 vial.[5]

Oven-dried NMR tube with cap.

Gas-tight glass syringe (Hamilton type) or positive-displacement pipette.

Nitrogen/Argon line.

Step-by-Step Methodology:

Purge: Flush the syringe 3x with dry Nitrogen to remove atmospheric moisture.

Pressure Equalization: Insert a small gauge needle connected to an inert gas line (low

pressure, <1 psi) into the Acetone-13C3 source vial to prevent vacuum formation during

withdrawal.

Withdrawal: Insert the syringe through the septum. Withdraw the required volume (typically

600 µL). Note: Avoid "bubbling" air into the solvent.
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Transfer: Inject the solvent slowly down the side of the tilted NMR tube to minimize

turbulence and surface area exposure.

Seal: Cap the NMR tube immediately. Parafilm is insufficient for long-term storage; use a

flame seal or high-integrity J-Young valve if storing >24 hours.

Protocol B: Metabolic Tracer Preparation (MFA)
Objective: Prepare a sterile, isotopically pure solution for cell culture metabolic flux analysis.

Calculation: Account for the density difference (0.832 g/mL). Do not rely on "standard

acetone" pipetting parameters. Weighing is superior to volumetric measurement for 13C

stoichiometry.

Sterilization: Acetone-13C3 is incompatible with many plastic syringe filters (e.g.,

polystyrene). Use PTFE or Nylon membrane filters (0.22 µm).

Aliquot: Store aliquots in glass, crimp-sealed vials with PTFE-lined septa. Never store in

standard plastic microcentrifuge tubes (leaching risk).

Part 4: Visualization & Workflows
Workflow 1: High-Integrity NMR Sample Preparation
This diagram illustrates the decision logic for transferring Acetone-13C3, prioritizing sample

integrity and safety.
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Figure 1: Decision logic for maintaining anhydrous conditions during Acetone-13C3 transfer.
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Workflow 2: Spill Response & Waste Recovery
Due to the high cost of 13C-labeled solvents, recovery is often preferred over disposal for large

spills or bulk usage.

Spill Detected Volume > 10mL?

Evacuate & Ventilate
(Explosion Risk)Yes

Absorb with Inert Pads
(No Combustibles)

No

Dispose as Halogen-Free
Organic Waste

After Safety Clear

Is Recovery Viable?
(Cost vs. Purity)

Fractional Distillation
(Recover 13C3)

High Value/Vol

Contaminated

Click to download full resolution via product page

Figure 2: Triage protocol for Acetone-13C3 spills, balancing safety with economic recovery.

Part 5: Emergency Response
In case of Exposure:

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do.[3] Continue rinsing.[3] (H319).[2][3][4][6][7]

Inhalation: Remove person to fresh air. If breathing is difficult, administer oxygen. (H336).[2]

[3][4][6][7]

Fire Fighting:

Suitable Media: Alcohol-resistant foam, Carbon dioxide (CO2), Dry powder.

Contraindication: Do not use a solid water stream, as it may scatter and spread the fire.

References
National Center for Biotechnology Information (NCBI). (2024). PubChem Compound

Summary for CID 11434908, Acetone-13C3. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b057817?utm_src=pdf-body-img
https://www.benchchem.com/product/b057817?utm_src=pdf-body
https://isotope.com/product/attachment/CLM-1334-1/SDS%20-%20CLM-1334_V.4.1.pdf
https://isotope.com/product/attachment/CLM-1334-1/SDS%20-%20CLM-1334_V.4.1.pdf
https://isotope.com/product/attachment/CLM-1334-1/SDS%20-%20CLM-1334_V.4.1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Acetone-13C3
https://isotope.com/product/attachment/CLM-1334-1/SDS%20-%20CLM-1334_V.4.1.pdf
https://dept.harpercollege.edu/chemistry/sds/Acetone.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/491667
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/491667
https://pubchem.ncbi.nlm.nih.gov/compound/Acetone-13C3
https://isotope.com/product/attachment/CLM-1334-1/SDS%20-%20CLM-1334_V.4.1.pdf
https://dept.harpercollege.edu/chemistry/sds/Acetone.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/491667
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/491667
https://www.benchchem.com/product/b057817?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetone-13C3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antoniewicz, M.R. (2013). 13C Metabolic Flux Analysis for the Cancer Biologist.

Experimental & Molecular Medicine.[8] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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